Methyl 2-oxoazetidine-3-carboxylate
Overview
Description
Methyl 2-oxoazetidine-3-carboxylate, also known as methyl 1-(3,5-dichlorophenyl)-2-oxoazetidine-3-carboxylate , is a synthetic organic compound. Its chemical formula is C₁₁H₉Cl₂NO₃ . The molecule features an azetidine ring (a four-membered heterocycle) with a carboxylate group and a methyl ester. The dichlorophenyl substituent adds complexity to its structure .
Synthesis Analysis
Methyl 2-oxoazetidine-3-carboxylate can be synthesized via a photoredox approach . This one-step method involves the combined use of alkyne, thiophenol, and azide. The resulting oxazetidine possesses a free –NH group and remains stable for subsequent transformations .Molecular Structure Analysis
The molecular structure of Methyl 2-oxoazetidine-3-carboxylate consists of a four-membered azetidine ring, a dichlorophenyl group, and a carboxylate ester. The presence of the –NH group allows for further functionalization .Physical and Chemical Properties Analysis
Safety and Hazards
Scientific Research Applications
Novel Dieckmann-Type Cyclization
Methyl 2-oxoazetidine-3-carboxylate is used in innovative synthetic processes. For instance, it's involved in Dieckmann-type cyclization for synthesizing carbacephem derivatives, a significant process in organic chemistry (Neyer & Ugi, 1991).
Stereocontrolled Synthesis
This compound is essential in stereocontrolled synthesis, where it acts as a building block. Its dual reactivity is particularly valuable for synthesizing biological substances like amino acids and alkaloids (Alcaide & Almendros, 2002).
Antibiotic Intermediate Synthesis
In the synthesis of potential intermediates for carbapenem antibiotics, methyl 2-oxoazetidine-3-carboxylate plays a critical role. This application is crucial in medicinal chemistry and drug development (Fetter et al., 1988).
Enantioselective Synthesis
The compound is used in enantioselective synthesis processes, particularly in the creation of trans-4-(substituted methyl)monobactams, showcasing its importance in producing stereochemically complex molecules (Herranz et al., 1988).
properties
IUPAC Name |
methyl 2-oxoazetidine-3-carboxylate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H7NO3/c1-9-5(8)3-2-6-4(3)7/h3H,2H2,1H3,(H,6,7) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
UALDMZJTVWPGLP-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1CNC1=O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H7NO3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00668442 |
Source
|
| Record name | Methyl 2-oxoazetidine-3-carboxylate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00668442 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
129.11 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Methyl 2-oxoazetidine-3-carboxylate | |
CAS RN |
698356-66-0 |
Source
|
| Record name | Methyl 2-oxoazetidine-3-carboxylate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00668442 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![Pyrido[3,4-b]pyrazin-7-amine](/img/structure/B1500396.png)
![1H-Pyrazolo[3,4-d]pyrimidin-3(2H)-one](/img/structure/B1500419.png)
